molecular formula C9H9ClO4 B8475145 4-Chloro-3-hydroxy-5-methoxy-benzoic Acid Methyl Ester

4-Chloro-3-hydroxy-5-methoxy-benzoic Acid Methyl Ester

Cat. No.: B8475145
M. Wt: 216.62 g/mol
InChI Key: JBYISBDGYKHFRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-3-hydroxy-5-methoxy-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C9H9ClO4 and its molecular weight is 216.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9ClO4

Molecular Weight

216.62 g/mol

IUPAC Name

methyl 4-chloro-3-hydroxy-5-methoxybenzoate

InChI

InChI=1S/C9H9ClO4/c1-13-7-4-5(9(12)14-2)3-6(11)8(7)10/h3-4,11H,1-2H3

InChI Key

JBYISBDGYKHFRJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1Cl)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.9 g (19.3 mmol) of 4-Chloro-3,5-dihydroxy-benzoic acid methyl ester was dissolved in 250 ml of DMF and treated at 0° C. with 8.6 g (62 mmol) of potassium carbonate and 2.72 g (19.2 mmol) of iodomethane. The reaction solution was stirred at RT for 16 h. The solvent was removed under reduced pressure, the residue was taken-up in ethyl acetate and this solution was washed three times with water and twice with saturated aqueous sodium chloride. The organic phase was dried with sodium sulphate, filtered and the solvent was removed under reduced pressure. The residue was chromatographed on silica gel eluting with n-heptane/ethyl acetate (5/1).
Quantity
3.9 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
8.6 g
Type
reactant
Reaction Step Two
Quantity
2.72 g
Type
reactant
Reaction Step Two

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